4-(4-Chlorobutoxy)benzophenone
Cat. No. B8469882
M. Wt: 288.8 g/mol
InChI Key: GVSOKIKXRCWQIY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05691384
Procedure details
Combine 4-hydroxybenzophenone (347 g, 1.75 mol) and methanol (3.5 L). Heat to 50° C. and add a solution of sodium ethanolate in ethanol (718 mL, 21% by weight, 1.92 mol) over 20 minutes. Heat to reflux and add 1-bromo-4-chlorobutane (600 g, 3.5 mol) over 30 minutes. After 18 hours, cool the reaction mixture and evaporate in vacuo to obtain a residue. Add ethyl acetate (5 L) to give a solid. Filter and extract the filtrate with aqueous 10% sodium hydroxide solution and aqueous saturated sodium chloride solution. Dry the organic layer over MgSO4, filter, and evaporate in vacuo to give 4-(4-chlorobutoxy)benzophenone.
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:15]=[CH:14][C:5]([C:6]([C:8]2[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=2)=[O:7])=[CH:4][CH:3]=1.C([O-])C.[Na+].C(O)C.Br[CH2:24][CH2:25][CH2:26][CH2:27][Cl:28]>C(OCC)(=O)C.CO>[Cl:28][CH2:27][CH2:26][CH2:25][CH2:24][O:1][C:2]1[CH:3]=[CH:4][C:5]([C:6]([C:8]2[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=2)=[O:7])=[CH:14][CH:15]=1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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347 g
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Type
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reactant
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Smiles
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OC1=CC=C(C(=O)C2=CC=CC=C2)C=C1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)[O-].[Na+]
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Name
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Quantity
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718 mL
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Type
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reactant
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Smiles
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C(C)O
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Step Three
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Name
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Quantity
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600 g
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Type
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reactant
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Smiles
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BrCCCCCl
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Step Four
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Name
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Quantity
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5 L
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Step Five
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Name
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Quantity
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3.5 L
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Type
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solvent
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Smiles
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CO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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Heat
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cool the reaction mixture
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CUSTOM
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Type
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CUSTOM
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Details
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evaporate in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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to obtain a residue
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FILTRATION
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Type
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FILTRATION
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Details
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Filter
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EXTRACTION
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Type
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EXTRACTION
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Details
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extract the filtrate with aqueous 10% sodium hydroxide solution and aqueous saturated sodium chloride solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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Dry the organic layer over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filter
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CUSTOM
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Type
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CUSTOM
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Details
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evaporate in vacuo
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Outcomes
Product
Details
Reaction Time |
18 h |
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Name
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Type
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product
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Smiles
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ClCCCCOC1=CC=C(C(=O)C2=CC=CC=C2)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
